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Compound of Interest

Compound Name: Colistimethate Sodium

Cat. No.: B001327 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of colistimethate sodium, a critical last-resort

antibiotic for treating multidrug-resistant Gram-negative infections. It covers its molecular

characteristics, mechanism of action, and relevant experimental protocols for its analysis.

Core Molecular and Chemical Properties
Colistimethate sodium (CMS) is a prodrug of colistin, which is a mixture of cyclic polypeptide

antibiotics, primarily colistin A and B.[1][2] CMS is produced by the reaction of colistin with

formaldehyde and sodium bisulfite, leading to the addition of sulfomethyl groups to the primary

amine groups of colistin.[3] This modification results in a complex mixture of partially

sulfomethylated derivatives.[3] Due to this heterogeneity, the molecular weight and formula for

colistimethate sodium can vary across different sources and reference standards.

The variability in the chemical structure of colistimethate sodium is reflected in the range of

reported molecular weights and formulas. Below is a summary of these values from various

scientific databases and suppliers.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b001327?utm_src=pdf-interest
https://www.benchchem.com/product/b001327?utm_src=pdf-body
https://www.benchchem.com/product/b001327?utm_src=pdf-body
https://www.biomol.com/products/chemicals/biochemicals/colistin-methanesulfonate-sodium-salt-cay17180-1
https://www.pharmacompass.com/chemistry-chemical-name/colistimethate-sodium
https://en.wikipedia.org/wiki/Colistin
https://en.wikipedia.org/wiki/Colistin
https://www.benchchem.com/product/b001327?utm_src=pdf-body
https://www.benchchem.com/product/b001327?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b001327?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Source Molecular Formula Molecular Weight ( g/mol )

Sigma-Aldrich (EP Standard)

[4]
C₅₈H₁₁₅N₁₆Na₅O₂₈S₅ 1759.90

Cayman Chemical (for Colistin

A derivative)[1]
C₅₈H₁₀₅N₁₆O₂₈S₅ • 5Na 1749.8

AERU - University of

Hertfordshire[5]
C₅₈H₁₁₀N₁₆O₂₈S₅ • 5Na 1749.81

MedKoo Biosciences[6] C₁₁₅H₂₀₈N₃₂Na₁₀O₅₆S₁₀ 3485.59

PubChem[7] C₄₅H₈₅N₁₃O₁₀ 968.2

Note: The PubChem data likely refers to the colistin base rather than the colistimethate
sodium derivative.

Mechanism of Action: From Prodrug to Bactericidal
Agent
Colistimethate sodium itself is an inactive prodrug.[3] In vivo, it undergoes hydrolysis to

release the active antibiotic, colistin.[8] Colistin exerts its bactericidal effect by disrupting the

integrity of the bacterial cell membrane.[9][10][11]

Key Steps in the Mechanism of Action:

Electrostatic Interaction: As a polycationic peptide, colistin has a high affinity for the

negatively charged lipopolysaccharide (LPS) molecules in the outer membrane of Gram-

negative bacteria.[3]

Displacement of Divalent Cations: Colistin competitively displaces divalent cations like

magnesium (Mg²⁺) and calcium (Ca²⁺), which are essential for stabilizing the LPS layer.[3][9]

Membrane Destabilization: This displacement disrupts the integrity of the outer membrane,

increasing its permeability.[9]
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Inner Membrane Disruption: Colistin then penetrates the outer membrane and, through a

detergent-like action, disrupts the inner cytoplasmic membrane.[3][10]

Leakage and Cell Death: The damage to both membranes leads to the leakage of essential

intracellular contents, such as ions and enzymes, ultimately resulting in bacterial cell death.

[9]

Endotoxin Neutralization: Colistin can also bind to and neutralize the lipid A portion of LPS

(endotoxin), mitigating the host's inflammatory response.[9]
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Mechanism of action from prodrug conversion to cell death.
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Experimental Protocols for Analysis
The quality control and quantification of colistimethate sodium formulations are challenging

due to the compound's complexity and weak ultraviolet absorption.[8] Microbiological assays

have traditionally been used, but chromatographic methods offer higher specificity and

resolution.[12][13]

A validated ultra-high-performance liquid chromatography (UPLC) method coupled with an

ultraviolet (UV) detector has been developed for the quantification of CMS in injectable

formulations.[12][13]

Methodology:

Chromatographic System: Waters Acquity BEH C8 column.[12][13]

Mobile Phase: Gradient elution using:

Phase A: 0.001 M aqueous ammonium formate.[12][13]

Phase B: Methanol/acetonitrile (79/21 v/v).[12][13]

Detection: UV detector set at 214 nm.[12][13]

Optimization: Design of Experiments (DoE) was used to optimize parameters such as

ammonium formate concentration, detection wavelength, and column temperature for

maximum peak resolution and area.[13]

Quantification: The method validated a concentration range of 100–220 μg/mL.[12][13] Both

individual linear-regression models for separate CMS components and a partial least-

squares regression (PLSr) model for the total CMS amount were constructed.[12][13]

A high-performance liquid chromatography (HPLC) method has been established for the

effective separation of colistimethate sodium from colistin sulphate.[14]

Methodology:

Sample Preparation: 5 mg of the sample is dissolved in 2.0 mL of 0.05% trifluoroacetic acid

(TFA) aqueous solution, then diluted with 8.0 mL of acetonitrile to a final concentration of 0.5
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mg/mL.[14]

Chromatographic System: A suitable C18 stationary phase column.[8]

Mobile Phase: Linear gradient elution:

Initial: 80% Phase A (0.05% TFA in water) and 20% Phase B (acetonitrile).

Final (at 10 min): 50% Phase A and 50% Phase B.[14]

Injection Volume: 5 µL.[14]

Detection: UV detector set at 214 nm.[14]

Sample Preparation UPLC-UV Analysis Data Processing

Prepare CMS solution
(100-220 µg/mL) Inject Sample Gradient Separation

(Acquity BEH C8 Column)
UV Detection

(214 nm) Integrate Chromatographic Peaks Quantify using PLS
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Click to download full resolution via product page

General workflow for UPLC analysis of Colistimethate Sodium.

A sensitive spectrofluorimetric method has been developed for the quantification of both colistin

sulfate and colistimethate sodium.[15]

Methodology:

Reaction: The method is based on the condensation of the drug with ninhydrin and

phenylacetaldehyde in a Teorell and Stenhagen buffer (pH = 6).[15]

Procedure:

Mix 1 mL of the working solution (2-24 µg/mL) with 1 mL of buffer, 1 mL of 0.1% (w/v)

ninhydrin, and 1 mL of 0.02% (v/v) phenylacetaldehyde.[15]

Heat the mixture in a water bath at 80°C for 15 minutes.[15]
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Cool the reaction in an ice bath.[15]

Dilute the final volume to 10 mL with ethanol.[15]

Measurement: The resulting fluorescent product is measured at an emission wavelength of

474 nm after excitation at 390 nm.[15]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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